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Introduction
Mixed Europium-152 (¹⁵²Eu) and Europium-154 (¹⁵⁴Eu) sources are invaluable tools in the field

of gamma-ray spectrometry. Their long half-lives and the emission of multiple, well-

characterized gamma rays over a wide energy range make them ideal for the accurate energy

and efficiency calibration of high-purity germanium (HPGe) detectors.[1][2][3] This is a critical

procedure in various applications, including environmental monitoring, radiological safety,

nuclear research, and the quantitative analysis of radiolabeled compounds in drug

development.[2][4]

This document provides detailed application notes and experimental protocols for the use of

mixed ¹⁵²Eu/¹⁵⁴Eu sources in the calibration of gamma-ray spectrometers.

Properties of ¹⁵²Eu and ¹⁵⁴Eu
Both ¹⁵²Eu and ¹⁵⁴Eu are artificially produced radioisotopes.[2] ¹⁵²Eu has a half-life of

approximately 13.5 years and decays through both beta emission and electron capture,

resulting in a complex spectrum of gamma rays.[2][5] ¹⁵⁴Eu has a half-life of about 8.6 years

and also decays via beta emission and electron capture.[6][7] The combination of these two

isotopes in a single source provides a series of prominent gamma-ray lines spanning from
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approximately 121 keV to over 1596 keV, which is essential for a comprehensive detector

calibration.

Data Presentation: Nuclear Decay Data for ¹⁵²Eu and
¹⁵⁴Eu
The following table summarizes the key quantitative data for the major gamma-ray emissions

from ¹⁵²Eu and ¹⁵⁴Eu, which are crucial for detector calibration.
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Isotope Half-Life (Years)
Gamma-ray Energy
(keV)

Emission
Probability (%)

¹⁵²Eu 13.517 (9)[5] 121.7817 (3) 28.41 (13)

244.6974 (8) 7.55 (4)

344.2785 (12) 26.58 (12)

411.1165 (12) 2.237 (10)

443.965 (3) 3.14 (3)

778.904 (2) 12.96 (6)

867.380 (3) 4.23 (4)

964.055 (4) 14.62 (6)

1085.869 (4) 10.12 (5)

1112.074 (4) 13.55 (6)

1408.006 (5) 20.85 (9)

¹⁵⁴Eu 8.601 (10)[6] 123.0706 (9) 40.4 (5)

247.9288 (7) 6.89 (7)

591.755 (3) 4.95 (5)

692.4205 (18) 1.79 (3)

723.3014 (22) 20.1 (1)

873.1834 (23) 12.2 (1)

1004.725 (7) 17.9 (1)

1274.429 (4) 34.8 (3)

1596.4804 (28) 1.83 (2)

Note: The uncertainties in the last digits are given in parentheses. Data sourced from the

International Atomic Energy Agency (IAEA).[8]
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Experimental Protocols
Protocol 1: Energy and Efficiency Calibration of an
HPGe Detector
This protocol outlines the procedure for performing an energy and full-energy peak efficiency

calibration of a high-purity germanium (HPGe) detector using a mixed ¹⁵²Eu/¹⁵⁴Eu calibration

source.

1. Materials and Equipment:

HPGe detector system (including detector, cryostat with liquid nitrogen, preamplifier,

amplifier, and multichannel analyzer - MCA)

Mixed ¹⁵²Eu/¹⁵⁴Eu point source of known activity, traceable to a national standards

laboratory.

Source holder for reproducible positioning.

Lead shielding to reduce background radiation.

Gamma-ray spectrometry software (e.g., Genie 2000, Maestro, GammaVision).[4]

2. Experimental Setup:

Detector Preparation: Ensure the HPGe detector is cooled to its operating temperature with

liquid nitrogen and has been stable for at least 24 hours.

Source Placement: Place the mixed ¹⁵²Eu/¹⁵⁴Eu source at a defined and reproducible

distance from the detector's endcap. A distance of 10-15 cm is common to minimize

coincidence summing effects.[9] The source should be centered on the detector axis.

Shielding: Position the lead shielding around the detector and source to minimize

background radiation.

3. Data Acquisition:
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Software Setup: Launch the data acquisition software and configure the MCA settings (e.g.,

conversion gain, shaping time).

Background Spectrum: Acquire a background spectrum for a period sufficient to obtain

statistically significant data (typically several hours or overnight). This is crucial for accurate

net peak area determination.

Source Spectrum Acquisition:

Place the ¹⁵²Eu/¹⁵⁴Eu source in the holder.

Record all relevant information in a logbook, including the start time, source identification,

source-to-detector distance, and the filename for the spectrum.[4]

Acquire the gamma-ray spectrum for a time sufficient to achieve a low statistical

uncertainty in the major photopeaks (e.g., less than 1% for the prominent peaks).

4. Data Analysis:

Energy Calibration:

Identify the prominent gamma-ray peaks from both ¹⁵²Eu and ¹⁵⁴Eu in the acquired

spectrum.

Using the known energies from the data table, perform an energy calibration by fitting a

polynomial function (typically linear or quadratic) to the peak centroid channel numbers

versus their corresponding energies.

Peak Area Determination:

For each of the major gamma-ray peaks listed in the data table, determine the net peak

area (total counts in the peak minus the background continuum). This can be done using

the analysis functions within the gamma-ray spectrometry software.

Efficiency Calculation:

Calculate the full-energy peak efficiency (ε) for each gamma-ray energy using the

following formula: ε = N / (t * A * Iγ) Where:
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N = Net peak area (counts)

t = Live time of the acquisition (seconds)

A = Activity of the radionuclide in the source at the time of measurement (Bq), corrected

for decay.

Iγ = Emission probability of the specific gamma ray.

Efficiency Curve Generation:

Plot the calculated efficiencies as a function of gamma-ray energy.

Fit a suitable function (e.g., a polynomial in log-log scale) to the data points to generate

the efficiency calibration curve for the detector at the specified geometry.

Mandatory Visualization
Diagram 1: Experimental Workflow for HPGe Detector
Calibration
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Relationship of parameters in detector efficiency calculation.

Experimental Inputs

Calibration Outputs

Known Source Activity (A)

Detector Efficiency (ε)

Emission Probability (Iγ) Acquisition Live Time (t) Measured Net Peak Area (N)

Efficiency vs. Energy Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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